Cas no 4754-39-6 (5'-Deoxyadenosine)

• Product Name: 5'-Deoxyadenosine
• CAS No: 4754-39-6
• MF: C₁₀H₁₃N₅O₃
• MW: 251.241921186447
• CID: 85146
• PubChem ID: 24893539
• Update Time: 2025-04-18

5'-Deoxyadenosine Chemical and Physical Properties

Names and Identifiers

• Deoxyadenosine
• (2R,3R,4S,5R)-2-(6-aminopurin-9-yl)-5-methyloxolane-3,4-diol
• 5'-DEOXYADENOSINE
• 5AD
• 5-DEOXYADENOSINE
• CH33ADO
• CH3Ado
• 5′-dAdo
• 5′-Deoxyadenosine
• (2R,3S,4S,5R)-2-(6-AMINOPURIN-9-YL)-5-METHYL-OXOLANE-3,4-DIOL
• 5''-Deoxyadenosine
• UNII-2U0TYC8Y5A
• CHEMBL443485
• 4-26-00-03588 (Beilstein Handbook Reference)
• 5'-DOA
• 5'-deoxy-adenosine
• DTXSID901036031
• BRN 0091536
• CCG-244287
• C05198
• 5'-dAdo
• 5?-Deoxyadenosine
• 5''''-Deoxyadenosine
• MS-23550
• 5'-Deoxyadenosine, methylthioadenosine/S-adenosylhomocysteine (MTA/SAH) nucleosidase substrate
• (2R,3R,4S,5R)-2-(6-aminopurin-9-yl)-5-methyl-tetrahydrofuran-3,4-diol
• 2U0TYC8Y5A
• CS-0059534
• A827267
• BDBM50453915
• 5 inverted exclamation marka-dAdo
• SCHEMBL542617
• (2R,3R,4S,5R)-2-(6-amino-9H-purin-9-yl)-5-methyloxolane-3,4-diol
• ADENOSINE, 5'-DEOXY-
• MFCD00056003
• AKOS030573817
• HY-113291
• NS00010571
• Adenosine, 5'-deoxy- (6CI,7CI,8CI,9CI)
• CHEBI:17319
• HMS1661B08
• Q27102319
• (2R,3R,4S,5R)-2-(6-Amino-9H-purin-9-yl)-5-methyltetrahydrofuran-3,4-diol
• 4754-39-6
• PD098724
• XGYIMTFOTBMPFP-KQYNXXCUSA-N
• DTXSID401336319
• 5'-DAdo nucleoside
• 5a(2)-Deoxyadenosyl radical
• ND02599
• 5'-DEOXY-D-ADENOSINE
• 5'-Deoxyadenosine

• MDL： MFCD00056003
• Inchi： 1S/C10H13N5O3/c1-4-6(16)7(17)10(18-4)15-3-14-5-8(11)12-2-13-9(5)15/h2-4,6-7,10,16-17H,1H3,(H2,11,12,13)/t4-,6-,7-,10-/m1/s1
• InChI Key： XGYIMTFOTBMPFP-KQYNXXCUSA-N
• SMILES： O1[C@H](C)[C@H]([C@H]([C@@H]1N1C=NC2C(N)=NC=NC1=2)O)O

Computed Properties

• Exact Mass: 251.10200
• Monoisotopic Mass: 251.102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.6
• Topological Polar Surface Area: 119A^2

Experimental Properties

• Color/Form: NA
• Density: 1.93
• Melting Point: Not available
• Boiling Point: 595°C at 760 mmHg
• Flash Point: 313.6°C
• Refractive Index: 1.867
• PSA: 119.31000
• LogP: -0.37120

5'-Deoxyadenosine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• RTECS：AU7358650
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues 5'-deoxyribonucleosides 5'-deoxyribonucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues 5'-deoxyribonucleosides